Cas no 1277-47-0 (Bis(cyclopentadienyl)vanadium)
Bis(cyclopentadienyl)vanadium, also known as vanadocene (Cp₂V), is an organometallic compound featuring a vanadium center sandwiched between two cyclopentadienyl rings. This air-sensitive, paramagnetic solid is widely utilized in catalysis and materials science due to its redox-active properties and ability to facilitate polymerization reactions. Its stability in reduced oxidation states makes it valuable for studying electron-transfer processes and as a precursor for vanadium-containing thin films. The compound's well-defined structure and reactivity are advantageous in synthetic chemistry, particularly for constructing complex organometallic frameworks. Handling requires inert conditions to prevent decomposition. Its versatility in research applications underscores its importance in advancing inorganic and coordination chemistry.
Bis(cyclopentadienyl)vanadium structure
Product Name:Bis(cyclopentadienyl)vanadium
CAS No:1277-47-0
MF:C10H10V
MW:181.127904415131
MDL:MFCD00058735
CID:83533
PubChem ID:24863620
Update Time:2025-06-07
Bis(cyclopentadienyl)vanadium Chemical and Physical Properties
Names and Identifiers
-
- Bis(cyclopentadienyl)vanadium
- cyclopenta-1,3-diene,vanadium(2+)
- Dicyclopentadienylvanadium
- VANADOCENE
- Bis(cyclopentadiene)vanadium
- Bis(pi-cyclopentadienyl)vanadium
- BIS(CYCLOPENTADIENYL)VANADIUM(II)
- di(cyclopenta-1,3-dien-1-yl)vanadiuM
- Bis(cyclopentadienyl)vanadium,sublimed
- Bis(cyclopentadienyl)vanadium,95%
- Dicyclopentadienylvanadium (Vanadocene) 98%
- 1277-47-0
- AKOS025294260
- Bis(cyclopentadienyl)vanadium， sublimed
- Bis(cyclopentadienyl)vanadium, sublimed, 98% (Vanadocene)
- Vanadium, bis(eta5-Cyclopentadienyl)
-
- MDL： MFCD00058735
- Inchi： 1S/2C5H5.V/c2*1-2-4-5-3-1;/h2*1-3H,4H2;/q2*-1;+2
- InChI Key： KTKDULBCFYEWFV-UHFFFAOYSA-N
- SMILES： [V+2].[C-]1=CC=CC1.[C-]1=CC=CC1
Computed Properties
- Exact Mass: 181.02200
- Monoisotopic Mass: 181.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 68.8
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -6
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Purple crystal
- Density: Not available
- Melting Point: 165-167 °C (lit.)
- Boiling Point: 200°C 0,1mm
- Flash Point: 200°C/1mm subl.
- Solubility: 溶于苯、四氢呋喃
- PSA: 0.00000
- LogP: 2.04300
- Solubility: Not determined
- Sensitiveness: Air & Moisture Sensitive
Bis(cyclopentadienyl)vanadium Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H228-H301-H311-H315-H319-H331-H335
- Warning Statement： P210-P261-P280-P301+P310-P305+P351+P338-P311
- Hazardous Material transportation number：UN 2926 4
- WGK Germany：3
- Hazard Category Code： 11-23/24/25-36/37/38
- Safety Instruction： S16-S26-S28-S36/37/39-S38-S45
-
Hazardous Material Identification：
- Storage Condition：Cold storage (+4 ° C) + flammable area
- HazardClass：4.1
- PackingGroup：III
- Risk Phrases：R11; R23/24/25; R36/37/38
- Packing Group：III
- Safety Term：4.1
- Packing Group：III
- Hazard Level：4.1
Bis(cyclopentadienyl)vanadium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 23-0180-1g |
Bis(cyclopentadienyl)vanadium |
1277-47-0 | 95%(Vanadocene) | 1g |
1083.0CNY | 2021-07-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 23-0180-5g |
Bis(cyclopentadienyl)vanadium |
1277-47-0 | 95%(Vanadocene) | 5g |
4232.0CNY | 2021-07-08 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 379158-250MG |
Bis(cyclopentadienyl)vanadium |
1277-47-0 | 250MG |
￥545.82 | 2022-02-24 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 23-0180-1g |
Bis(cyclopentadienyl)vanadium |
1277-47-0 | 95%(Vanadocene) | 1g |
1083CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 23-0180-5g |
Bis(cyclopentadienyl)vanadium |
1277-47-0 | 95%(Vanadocene) | 5g |
4232CNY | 2021-05-10 | |
| abcr | AB108881-1 g |
Bis(cyclopentadienyl)vanadium, 95%, sublimed; . |
1277-47-0 | 95% | 1g |
€101.40 | 2023-06-24 | |
| abcr | AB108881-5 g |
Bis(cyclopentadienyl)vanadium, 95%, sublimed; . |
1277-47-0 | 95% | 5g |
€380.00 | 2023-06-24 | |
| BAI LING WEI Technology Co., Ltd. | 23-0180-1g |
Bis(cyclopentadienyl)vanadium, sublimed, 95% (Vanadocene) |
1277-47-0 | 95% | 1g |
￥ 1350 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 23-0180-5g |
Bis(cyclopentadienyl)vanadium, sublimed, 95% (Vanadocene) |
1277-47-0 | 95% | 5g |
￥ 5250 | 2022-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1182224-1g |
Bis(cyclopentadienyl)vanadium |
1277-47-0 | 98% | 1g |
￥819.00 | 2024-08-09 |
Bis(cyclopentadienyl)vanadium Related Literature
-
Gangotri Dey,Jacqueline S. Wrench,Dirk J. Hagen,Lynette Keeney,Simon D. Elliott Dalton Trans. 2015 44 10188
-
Aleksander Jaworski,Niklas Hedin Phys. Chem. Chem. Phys. 2022 24 15230
-
Aleksander Jaworski,Niklas Hedin Phys. Chem. Chem. Phys. 2022 24 15230
-
Sarah Puhl,Torben Steenbock,Reentje Harms,Carmen Herrmann,Jürgen Heck Dalton Trans. 2017 46 15494
-
Dmitri V. Konarev,Mikhail G. Andronov,Mikhail S. Batov,Alexey V. Kuzmin,Salavat S. Khasanov,Alexander F. Shestakov,Akihiro Otsuka,Hideki Yamochi,Hiroshi Kitagawa,Rimma N. Lyubovskaya New J. Chem. 2020 44 10849
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